Cas no 1444863-60-8 (N-(4-cyanothian-4-yl)-2-phenyl-2H-1,2,3-triazole-4-carboxamide)

• Product Name: N-(4-cyanothian-4-yl)-2-phenyl-2H-1,2,3-triazole-4-carboxamide
• CAS No: 1444863-60-8
• MF: C₁₅H₁₅N₅OS
• MW: 313.377500772476
• CID: 6438679
• PubChem ID: 75389911
• Update Time: 2025-05-25

N-(4-cyanothian-4-yl)-2-phenyl-2H-1,2,3-triazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1444863-60-8
• EN300-26688147
• AKOS033392451
• N-(4-cyanothian-4-yl)-2-phenyltriazole-4-carboxamide
• Z1517953404
• N-(4-cyanothian-4-yl)-2-phenyl-2H-1,2,3-triazole-4-carboxamide

• Inchi： 1S/C15H15N5OS/c16-11-15(6-8-22-9-7-15)18-14(21)13-10-17-20(19-13)12-4-2-1-3-5-12/h1-5,10H,6-9H2,(H,18,21)
• InChI Key： ALOGQEFMWQLZPL-UHFFFAOYSA-N
• SMILES： S1CCC(C#N)(CC1)NC(C1C=NN(C2C=CC=CC=2)N=1)=O

Computed Properties

• Exact Mass: 313.09973129g/mol
• Monoisotopic Mass: 313.09973129g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 450
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 109Ų

Additional information on N-(4-cyanothian-4-yl)-2-phenyl-2H-1,2,3-triazole-4-carboxamide

Comprehensive Overview of N-(4-cyanothian-4-yl)-2-phenyl-2H-1,2,3-triazole-4-carboxamide (CAS No. 1444863-60-8)

N-(4-cyanothian-4-yl)-2-phenyl-2H-1,2,3-triazole-4-carboxamide (CAS No. 1444863-60-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential applications. The compound belongs to the class of 1,2,3-triazole derivatives, which are widely recognized for their versatility in drug discovery and material science. Its molecular structure combines a cyanothiane moiety with a phenyl-1,2,3-triazole scaffold, making it a promising candidate for further exploration in targeted therapies and molecular interactions.

One of the key reasons for the growing interest in N-(4-cyanothian-4-yl)-2-phenyl-2H-1,2,3-triazole-4-carboxamide is its potential role in enzyme inhibition and receptor modulation. Researchers are particularly intrigued by its ability to interact with biological targets, which could lead to advancements in treating various conditions. The cyanothiane group, in particular, is known for its electron-withdrawing properties, which can enhance the compound's binding affinity to specific proteins or enzymes. This characteristic aligns with current trends in precision medicine, where tailored molecular designs are crucial for developing effective therapeutics.

In the context of drug discovery, N-(4-cyanothian-4-yl)-2-phenyl-2H-1,2,3-triazole-4-carboxamide exemplifies the importance of heterocyclic chemistry. The 1,2,3-triazole ring is a hallmark of click chemistry, a technique widely used in bioconjugation and ligand design. This has led to increased searches for triazole-based compounds and their applications in cancer research, neurodegenerative diseases, and antimicrobial agents. The compound's carboxamide functionality further expands its utility, as this group is often involved in hydrogen bonding, a critical factor in molecular recognition.

From a synthetic perspective, CAS No. 1444863-60-8 represents a challenge and an opportunity for organic chemists. The integration of the cyanothiane and phenyl-1,2,3-triazole units requires meticulous optimization of reaction conditions, such as catalyst selection and solvent effects. Recent discussions in scientific forums highlight the demand for efficient synthetic routes to such compounds, driven by their potential in high-throughput screening and lead optimization. This aligns with the broader interest in green chemistry, where researchers seek to minimize waste and improve yields.

The physicochemical properties of N-(4-cyanothian-4-yl)-2-phenyl-2H-1,2,3-triazole-4-carboxamide also merit discussion. Its logP value, solubility, and stability under physiological conditions are critical parameters for ADME (Absorption, Distribution, Metabolism, and Excretion) studies. These factors are frequently searched by pharmacologists and medicinal chemists aiming to predict the compound's behavior in vivo. Additionally, the rise of computational chemistry tools has enabled virtual screening of such compounds, further accelerating their evaluation in drug development pipelines.

Another area of interest is the compound's potential in material science. The 1,2,3-triazole ring is known for its thermal stability and ability to form supramolecular architectures, making it valuable in designing functional materials. Searches for triazole-based polymers and coordination complexes have surged, reflecting the interdisciplinary appeal of such structures. Whether in catalysis or sensor development, N-(4-cyanothian-4-yl)-2-phenyl-2H-1,2,3-triazole-4-carboxamide could offer novel solutions to emerging challenges.

In conclusion, N-(4-cyanothian-4-yl)-2-phenyl-2H-1,2,3-triazole-4-carboxamide (CAS No. 1444863-60-8) stands at the intersection of multiple scientific disciplines. Its structural complexity and functional diversity make it a subject of ongoing research, particularly in drug discovery, material science, and chemical biology. As the scientific community continues to explore its applications, this compound is likely to remain a focal point in discussions about innovative therapeutics and advanced materials.